Cas no 61788-31-6 (Ethyl 2-cyanooctadecanoate)

• Product Name: Ethyl 2-cyanooctadecanoate
• CAS No: 61788-31-6
• MF: C₂₁H₃₉NO₂
• MW: 337.539866685867
• CID: 2835247
• PubChem ID: 71373944
• Update Time: 2025-04-21

Ethyl 2-cyanooctadecanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21646318
• 61788-31-6
• DTXSID30796747
• ETHYL 2-CYANOOCTADECANOATE
• Ethyl 2-cyanooctadecanoate

• Inchi： 1S/C21H39NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(19-22)21(23)24-4-2/h20H,3-18H2,1-2H3
• InChI Key： LQFGDNYUVDDSHM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 337.298079487Da
• Monoisotopic Mass: 337.298079487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 50.1Ų